Cas no 1046832-21-6 (1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1046832-21-6 structure
Product Name:1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1046832-21-6
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD09864190
CID:841681
PubChem ID:42647316
Update Time:2025-10-05

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1,3-Dimethyl-1H-pyrazole-4-boronic acid pinacol ester
    • 1H-Pyrazole,1,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1,3-Dimethylpyrazole-4-boronic Acid Pinacol Ester
    • 2-(1,3-Dimethyl-4-pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • 1,3-DiMethyl-1H-pyrazole-4-boronic acid,pinacol este
    • 1,3-DiMethyl-1H-pyrazol-4-ylboronic acid,pinacol ester
    • 1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester
    • 1,3-Dimethylpyrazole-4-boronic acid pinacol ester 97%
    • FBNAMBTYMSWTIB-UHFFFAOYSA-N
    • 1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • PubChem23961
    • 1,3-Dimethyl-1H-pyrazole-4-boronic acid pinacol
    • STK695192
    • MDL: MFCD09864190
    • Inchi: 1S/C11H19BN2O2/c1-8-9(7-14(6)13-8)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
    • InChI Key: FBNAMBTYMSWTIB-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN(C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 222.15400
  • Monoisotopic Mass: 222.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3
  • Molecular Weight: 222.09

Experimental Properties

  • Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 70-76 °C
  • Flash Point: 45 °C
  • PSA: 36.28000
  • LogP: 1.02770

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226-H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • RTECS:SA7525000
  • Hazardous Material Identification: Xn
  • Storage Condition:Inert atmosphere,2-8°C

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

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